Cas no 1173022-57-5 (4-tert-Octylphenol-3,5-d2 monoethoxylate solution)

• Product Name: 4-tert-Octylphenol-3,5-d2 monoethoxylate solution
• CAS No: 1173022-57-5
• MF: C₁₆H₂₆O₂
• MW: 252.388768672943
• MDL: MFCD09842825
• CID: 2095016
• PubChem ID: 329754569
• Update Time: 2025-05-24

4-tert-Octylphenol-3,5-d2 monoethoxylate solution Chemical and Physical Properties

Names and Identifiers

• 4-tert-Octylphenol-3,5-d2 monoethoxylate solution
• 2-{[4-(2,4,4-Trimethylpentan-2-yl)(3,5-~2~H_2_)phenyl]oxy}ethan-1-ol
• 4-tert-Octylphenyl-3,5-D2 Monoethoxylate Solution, 1ug/ml in Acetone
• 2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy-3,5-d2]ethanol
• DTXSID40746778
• 4-tert-OP1EO-D2
• 1173022-57-5

• MDL： MFCD09842825
• Inchi： 1S/C16H26O2/c1-15(2,3)12-16(4,5)13-6-8-14(9-7-13)18-11-10-17/h6-9,17H,10-12H2,1-5H3/i6D,7D
• InChI Key： JYCQQPHGFMYQCF-QFIQSOQBSA-N
• SMILES： O(CCO)C1C=C([2H])C(=C([2H])C=1)C(C)(C)CC(C)(C)C

Computed Properties

• Exact Mass: 252.205833560Da
• Monoisotopic Mass: 252.205833560Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• Color/Form: 10 μg/mL in acetone

4-tert-Octylphenol-3,5-d2 monoethoxylate solution Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H319-H336
• Warning Statement： P210-P280-P304+P340+P312-P305+P351+P338-P337+P313-P403+P235
• Hazardous Material transportation number：UN1090 - class 3 - PG 2 - Acetone, solution
• WGK Germany：1
• Hazard Category Code： 11-36-66-67
• Safety Instruction： 9-16-26
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on 4-tert-Octylphenol-3,5-d2 monoethoxylate solution

4-Tert-Octylphenol-3,5-d2 Monoethoxylate Solution: A Comprehensive Overview

4-Tert-Octylphenol-3,5-d2 monoethoxylate solution is a specialized chemical compound with the CAS number 1173022-57-5. This compound is a derivative of 4-tert-octylphenol, which has been modified through the addition of a deuterium (d) at positions 3 and 5 on the phenolic ring and subsequently ethoxylated. The resulting product is a versatile compound with unique properties that make it suitable for various applications in the chemical and pharmaceutical industries.

The synthesis of 4-tert-octylphenol-3,5-d2 monoethoxylate involves a series of carefully controlled reactions. The starting material, 4-tert-octylphenol, undergoes deuteration at positions 3 and 5 to introduce deuterium atoms. This step is crucial as it enhances the stability and isotopic purity of the compound, making it ideal for use in sensitive analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy. Following deuteration, the compound undergoes ethoxylation, where an ethoxy group is introduced to improve its solubility and reactivity in various solvents.

One of the key features of this compound is its high isotopic purity, which is achieved through rigorous quality control measures during its synthesis. The presence of deuterium at specific positions on the phenolic ring not only enhances its stability but also allows for precise tracking in biological systems. This makes it particularly valuable in pharmacokinetic studies and drug metabolism research.

The application of 4-tert-octylphenol-3,5-d2 monoethoxylate solution extends across multiple fields. In the pharmaceutical industry, it serves as an intermediate in the synthesis of complex molecules, including those with potential therapeutic applications. Its ability to form stable derivatives makes it a preferred choice for researchers working on drug discovery programs.

In recent years, advancements in analytical techniques have further highlighted the utility of this compound. For instance, its use in mass spectrometry has enabled researchers to achieve higher resolution and sensitivity in detecting trace amounts of substances. Additionally, its role in fluorescence-based assays has been explored, offering new avenues for diagnostic applications.

The environmental impact of 4-tert-octylphenol-3,5-d2 monoethoxylate has also been a topic of interest among scientists. Studies have shown that its degradation products are less harmful to aquatic ecosystems compared to other similar compounds. This makes it a more eco-friendly alternative in certain industrial processes.

In conclusion, 4-Tert-Octylphenol-3,5-d2 monoethoxylate solution, with its unique chemical properties and wide range of applications, continues to be a significant compound in both academic and industrial research. As advancements in synthetic methods and analytical techniques progress, its role in driving innovation across various sectors is expected to grow further.